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Fundamental Thermal Properties

The table below summarizes the basic thermal properties of pure [EMIM][BF₄] from supplier specifications

and literature.

Property Value Conditions / Notes Source

Melting Point 15 °C (lit.) - [1] [2]
[3]

Boiling Point >350 °C (lit.) - [1] [3]

Flash Point 113 °C (235.4 °F); >230

°F

Closed cup [1] [3]

Decomposition
Temperature

>350 °C (inferred) Boiling point provided as >350

°C

[3]

Density 1.294 g/mL At 25 °C [1] [3]

A study on the high-pressure phase behavior of [EMIM][BF₄] with CO₂ also confirms its stability,

showing that the ionic liquid phase has a volumetric expansion ratio of less than 17% even when saturated

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s610950?utm_src=pdf-body
https://www.smolecule.com/products/s610950?utm_src=pdf-interest
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0262873.htm
https://www.tcichemicals.com/OP/en/p/E0496
https://www.sigmaaldrich.com/US/en/product/aldrich/711721
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0262873.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/711721
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0262873.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/711721
https://www.sigmaaldrich.com/US/en/product/aldrich/711721
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0262873.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/711721
https://www.smolecule.com/products/s610950?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


with CO₂ at high pressures (up to 15.0 MPa) and temperatures up to 343.15 K [4].

Effect on Lysozyme Thermal Stability

A key area of research involves how [EMIM][BF₄] influences the thermal stability of proteins. Experimental

data indicates that it can decrease the thermal stability of lysozyme in a dose-dependent manner [5] [6].

The workflow and findings from this research can be summarized as follows, illustrating the experimental

process and the observed effects of [EMIM][BF₄] on lysozyme:

Lysozyme Solution

Add [EMIM][BF₄]

DSC Measurement

Analyze Denaturation

Result: Lower Td & ΔH

Click to download full resolution via product page

Experimental workflow for assessing the effect of [EMIM][BF₄] on lysozyme thermal stability.

The main findings from these experiments are detailed in the table below.
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Experimental
Finding

Technical Detail Implication / Proposed Mechanism

Reduced
Transition
Temperature (Td)

Td shifted to lower values with increasing

[EMIM][BF₄] concentration [5].

[EMIM][BF₄] destabilizes the native

fold of lysozyme, making it unfold at
a lower temperature [5].

Lower Enthalpy
Change (ΔH)

A lower ΔH was found for denaturation in
the presence of [EMIM][BF₄] compared to

pure solvent or EMIM-acetate [5] [6].

Less energy is required for thermal
denaturation, indicating a reduction

in the protein's thermal stability [5]
[6].

Mechanism The chaotropic BF₄⁻ anion has more
prominent effect than kosmotropic

acetate (EMIM-ac), due to specific
interactions with the protein surface [5].

The anion affects protein hydration
and facilitates hydrophobic

interactions, promoting aggregation
and reducing stability [5] [6].

Experimental Protocol: DSC for Thermal Denaturation

For researchers looking to replicate or understand the methodology, here is a summary of the key

experimental protocol based on the cited study:

Objective: To determine the effect of [EMIM][BF₄] on the thermal stability of lysozyme.
Key Technique: Differential Scanning Calorimetry (DSC) [5].

Sample Preparation:
Lysozyme is dissolved in a suitable buffer.

[EMIM][BF₄] is added to the protein solution at varying concentrations (e.g., 0.5%, 1%, 5% v/v).
A control sample without the ionic liquid is also prepared.

Measurement:
The thermal denaturation of lysozyme is monitored using DSC.

The transition temperature (Td) and the enthalpy change (ΔH) of denaturation are measured

and compared between samples with and without [EMIM][BF₄].

Further Research Context
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It's worth noting that 1-Ethyl-3-methylimidazolium tetrafluoroborate is a versatile compound with

applications beyond protein studies. The search results also highlight its use as:

A corrosion inhibitor for steel in acidic environments, where its adsorption on the metal surface
provides protection [7].

A solvent and catalyst for the degradation of waste Nylon-66 into its constituent monomers,
leveraging its high thermal stability and solvating power [8].

An electrolyte additive in lithium-ion batteries to improve low-temperature performance [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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